Cas no 333364-15-1 (7-Oxabicyclo[4.1.0]heptane-2-carboxylicacid)
333364-15-1 structure
Product Name:7-Oxabicyclo[4.1.0]heptane-2-carboxylicacid
CAS No:333364-15-1
MF:C7H10O3
MW:142.152502536774
CID:301831
PubChem ID:20498221
Update Time:2025-04-19
7-Oxabicyclo[4.1.0]heptane-2-carboxylicacid Chemical and Physical Properties
Names and Identifiers
-
- 7-Oxabicyclo[4.1.0]heptane-2-carboxylicacid
- 7-oxabicyclo[4.1.0]heptane-5-carboxylic acid
- SCHEMBL11146792
- 333364-15-1
- 7-OXABICYCLO[4.1.0]HEPTANE-2-CARBOXYLIC ACID
- DTXSID00608121
-
- Inchi: 1S/C7H10O3/c8-7(9)4-2-1-3-5-6(4)10-5/h4-6H,1-3H2,(H,8,9)
- InChI Key: QWNDOKYLUAYAGF-UHFFFAOYSA-N
- SMILES: O1C2CCCC(C(=O)O)C12
Computed Properties
- Exact Mass: 142.063
- Monoisotopic Mass: 142.062994177g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 166
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 0.4
- Topological Polar Surface Area: 49.8Ų
Experimental Properties
- PSA: 49.83
7-Oxabicyclo[4.1.0]heptane-2-carboxylicacid Related Literature
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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